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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Mordant Orange 1
(C.I. 14030), an azo dye with significant applications in various scientific and industrial fields.

An understanding of its solubility in different solvents is critical for its use in dyeing processes,

as a pH indicator, and in the development of new analytical methods. This document collates

available solubility data, outlines a detailed experimental protocol for solubility determination,

and presents a visual workflow to aid researchers in their laboratory practices.

Core Physicochemical Properties
Mordant Orange 1, also known as Alizarin Yellow R, is an orange-brown powder. Its chemical

structure and properties are foundational to its solubility characteristics.

Property Value Reference

CAS Number 2243-76-7 [1][2]

Molecular Formula C₁₃H₉N₃O₅ [1][2]

Molecular Weight 287.23 g/mol [1][2]

Melting Point 250 °C [1]

Solubility Profile of Mordant Orange 1
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The solubility of Mordant Orange 1 is a key factor in its application. While extensive

quantitative data is not widely available in published literature, a combination of qualitative

descriptions and specific quantitative measurements provides a solid understanding of its

behavior in various solvents.

Quantitative Solubility Data
The following table summarizes the known quantitative solubility data for Mordant Orange 1. It

is important to note that the purity of the dye, such as the 70% dye content mentioned for the

Sigma-Aldrich product, can influence solubility.

Solvent Concentration Temperature Observations Source

1 N Ammonium

Hydroxide

(NH₄OH)

1%
Room

Temperature
Clear solution [3]

Qualitative Solubility Data
Qualitative assessments of Mordant Orange 1's solubility are more broadly reported and are

summarized below.

Solvent Solubility Description Source

Water Soluble
The resulting solution

is golden yellow.
[1][4]

Ethanol Soluble
The resulting solution

is golden yellow.
[1][4]

Acetone Slightly Soluble [1][4]

Cellosolve (2-

ethoxyethanol)
Slightly Soluble [4]

Other Organic

Solvents
Insoluble [4]
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of Mordant
Orange 1 in a given solvent, based on standard laboratory methods for dye solubility analysis.

Objective: To determine the saturation solubility of Mordant Orange 1 in a specific solvent at a

controlled temperature.

Materials:

Mordant Orange 1 powder

Solvent of interest (e.g., deionized water, ethanol, acetone)

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

Syringe filters (0.45 µm pore size)

UV-Vis Spectrophotometer

Cuvettes

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of Mordant Orange 1 powder to a known volume of the solvent in

a sealed container (e.g., a screw-capped flask). The excess solid is crucial to ensure that

the solution reaches saturation.

Place the sealed container in a thermostatically controlled shaker or water bath set to the

desired temperature.
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Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached. The time to reach equilibrium should be determined empirically by measuring

the concentration at different time points until it remains constant.

Sample Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for a short period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45

µm syringe filter to remove all undissolved particles. This step is critical to avoid artificially

high concentration measurements.

Concentration Determination via UV-Vis Spectroscopy:

Wavelength of Maximum Absorbance (λmax): Prepare a dilute, unsaturated solution of

Mordant Orange 1 in the solvent. Scan the solution using a UV-Vis spectrophotometer to

determine the λmax, which is reported to be approximately 385 nm.[1][3]

Calibration Curve: Prepare a series of standard solutions of Mordant Orange 1 with

known concentrations in the same solvent. Measure the absorbance of each standard at

the determined λmax. Plot a calibration curve of absorbance versus concentration. The

plot should be linear and follow the Beer-Lambert law.

Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent

to ensure the absorbance falls within the linear range of the calibration curve. Measure the

absorbance of the diluted sample at the λmax.

Calculation: Use the equation of the line from the calibration curve to calculate the

concentration of the diluted sample. Multiply this concentration by the dilution factor to

obtain the concentration of the saturated solution. This value represents the solubility of

Mordant Orange 1 in that solvent at the specified temperature.

Data Reporting:

Report the solubility in standard units such as grams per liter (g/L) or moles per liter

(mol/L).
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Always specify the temperature at which the solubility was determined.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Mordant Orange 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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